Cas no 1044160-83-9 (1-(benzyloxy)-4-(1-isocyanoethyl)benzene)

• Product Name: 1-(benzyloxy)-4-(1-isocyanoethyl)benzene
• CAS No: 1044160-83-9
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 5818828
• PubChem ID: 4985621
• Update Time: 2025-10-13

1-(benzyloxy)-4-(1-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-4-(1-isocyanoethyl)benzene
• 1044160-83-9
• EN300-1862434

• Inchi： 1S/C16H15NO/c1-13(17-2)15-8-10-16(11-9-15)18-12-14-6-4-3-5-7-14/h3-11,13H,12H2,1H3
• InChI Key： HDEMKCANMBFXLR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C)[N+]#[C-]

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.6Ų

Additional information on 1-(benzyloxy)-4-(1-isocyanoethyl)benzene

Chemical Profile of 1-(benzyloxy)-4-(1-isocyanoethyl)benzene (CAS No. 1044160-83-9)

1-(benzyloxy)-4-(1-isocyanoethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1044160-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene core substituted with a benzyloxy group at the 1-position and a 1-isocyanoethyl moiety at the 4-position, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating functional groups on the benzene ring imparts distinct reactivity, making it a versatile building block for the development of more complex molecules.

The synthesis of 1-(benzyloxy)-4-(1-isocyanoethyl)benzene typically involves multi-step organic transformations, often starting from commercially available aromatic precursors. The benzyloxy group can be introduced through nucleophilic aromatic substitution or direct functionalization techniques, while the isocyanoethyl group is commonly added via reaction with isocyanates or their derivatives. The precise regioselectivity in the introduction of these substituents is crucial, as it determines the compound's applicability in downstream reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve higher yields and purity in its preparation.

In recent years, 1-(benzyloxy)-4-(1-isocyanoethyl)benzene has found utility in the development of novel pharmaceutical agents. Its bifunctional nature allows for further derivatization into more complex scaffolds, which are being explored for their potential biological activity. For instance, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, where the isocyanoethyl group can be transformed into amides or ureas that interact with specific protein targets. Additionally, the benzyloxy group provides a handle for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity and selectivity.

The compound's reactivity also makes it a valuable tool in materials science. Specifically, its ability to undergo polymerization reactions has been exploited in the creation of advanced polymers with tailored properties. For example, 1-(benzyloxy)-4-(1-isocyanoethyl)benzene can serve as a monomer in the synthesis of polyurethanes or polyamides, where its isocyanoethyl functionality reacts with hydroxyl or amine groups to form stable covalent bonds. These polymers exhibit enhanced mechanical strength, thermal stability, and biodegradability, making them suitable for applications in coatings, adhesives, and biomedical materials.

Recent studies have highlighted the potential of 1-(benzyloxy)-4-(1-isocyanoethyl)benzene in drug delivery systems. Its structural features allow for the design of prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. By incorporating this compound into drug delivery matrices, researchers aim to improve bioavailability and target specificity. For instance, its incorporation into liposomes or nanoparticles has shown promise in enhancing drug penetration across biological barriers and reducing systemic toxicity.

The role of 1-(benzyloxy)-4-(1-isocyanoethyl)benzene in medicinal chemistry extends to its use as an intermediate in the synthesis of antiviral and anticancer agents. The isocyanoethyl group can be further functionalized into thiazolidines or other heterocyclic structures known to exhibit antiviral properties. Similarly, modifications at the benzyloxy position have led to compounds with inhibitory effects on various cancer-related enzymes. These findings underscore the compound's versatility and its potential as a cornerstone in drug discovery efforts.

From a computational chemistry perspective, 1-(benzyloxy)-4-(1-isocyanoethyl)benzene has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the rational design of derivatives with improved pharmacological profiles. These computational approaches are increasingly integral to modern drug development pipelines, allowing for high-throughput screening and optimization of lead compounds.

The environmental impact of synthesizing and utilizing 1-(benzyloxy)-4-(1-isocyanoethyl)benzene is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored to enhance sustainability without compromising yield or purity. Such advancements align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 1-(benzyloxy)-4-(1-isocyanoethyl)benzene (CAS No. 1044160-83-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists and researchers alike. As our understanding of its properties continues to evolve， so too will its role in advancing scientific discovery and technological innovation.